Cas no 853248-13-2 (L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl-)
L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl-
-
- Inchi: 1S/C37H70N10O10/c1-10-21(8)28(46-32(52)25(15-19(4)5)43-33(53)27(17-48)45-30(50)23(38)14-18(2)3)34(54)47-29(22(9)49)35(55)42-24(12-11-13-41-37(39)40)31(51)44-26(36(56)57)16-20(6)7/h18-29,48-49H,10-17,38H2,1-9H3,(H,42,55)(H,43,53)(H,44,51)(H,45,50)(H,46,52)(H,47,54)(H,56,57)(H4,39,40,41)/t21-,22+,23-,24-,25-,26-,27-,28-,29-/m0/s1
- InChI Key: LKGGSWKXVZZKJP-QQJGDSDLSA-N
- SMILES: C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)N
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- pka: 3.38±0.10(Predicted)
L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-P10284-1mg |
S7 |
853248-13-2 | 99.12% | 1mg |
¥500 | 2025-04-15 | |
| MedChemExpress | HY-P10284-5mg |
S7 |
853248-13-2 | 99.12% | 5mg |
¥1100 | 2025-04-15 | |
| MedChemExpress | HY-P10284-10mg |
S7 |
853248-13-2 | 99.12% | 10mg |
¥1750 | 2025-04-15 |
L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl-
Professional Introduction to L-Leucine and its Derivative: L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl- (CAS No. 853248-13-2)
L-Leucine, a fundamental amino acid, plays a pivotal role in various biological processes, particularly in protein synthesis and energy metabolism. As a building block of proteins, L-Leucine is essential for the growth and repair of tissues, making it a critical component in nutritional supplements and pharmaceutical applications. The derivative L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl-, with the CAS number 853248-13-2, represents a complex peptide chain that has garnered significant attention in recent years due to its potential therapeutic benefits.
The structure of this peptide is characterized by a sequence of specific amino acids, each contributing to its unique biological activity. The presence of multiple hydrophobic and hydrophilic residues within the chain influences its interactions with biological targets, making it a promising candidate for drug development. Recent studies have highlighted the importance of such peptide sequences in modulating cellular signaling pathways, which could have implications for treating various diseases.
In the realm of pharmaceutical research, the derivative has been explored for its potential role in enhancing muscle protein synthesis and reducing muscle wasting. This is particularly relevant for patients suffering from conditions like cachexia, where maintaining muscle mass is crucial. The synergistic effects of the amino acids in this peptide sequence may lead to more effective therapeutic outcomes compared to individual amino acids or simpler peptides.
Moreover, the peptide has shown promise in neuroprotective applications. Research indicates that it may help protect neurons from oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. The precise arrangement of amino acids in this peptide allows it to interact with specific receptors and enzymes, potentially mitigating damage caused by these conditions.
The synthesis of this complex peptide involves advanced techniques in peptide chemistry, ensuring high purity and yield. The process requires precise control over reaction conditions to maintain the integrity of the peptide sequence. Innovations in solid-phase peptide synthesis (SPPS) have made it more feasible to produce such intricate molecules on a scalable basis, facilitating further research and development.
Evidence from preclinical studies suggests that the derivative exhibits anti-inflammatory properties by modulating immune responses. This makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. The ability of the peptide to interact with immune cells and regulate cytokine production could lead to novel therapeutic strategies that are more targeted and less prone to side effects associated with traditional anti-inflammatory drugs.
The growing interest in this derivative also stems from its potential role in metabolic disorders. Studies have shown that it may help improve insulin sensitivity and glucose uptake, which are crucial for managing diabetes. By enhancing cellular responses to insulin, this peptide could offer a new approach to treating both type 1 and type 2 diabetes.
In conclusion, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl- (CAS No. 853248-13-2) represents a significant advancement in peptide-based therapies. Its unique structure and multifaceted biological activities make it a promising candidate for various therapeutic applications. As research continues to uncover its potential benefits, this derivative is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.
853248-13-2 (L-Leucine, L-leucyl-L-seryl-L-leucyl-L-isoleucyl-L-threonyl-L-arginyl-) Related Products
- 12238-94-7(Neutral Brown Rl)
- 152246-44-1(EGFR peptide)
- 115035-42-2(L-Arginine,L-arginyl-L-seryl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)